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Laboratory Parameter Monitoring Guide

The table below summarizes key laboratory parameters to monitor based on available clinical trial data.

Parameter Recommended Monitoring Rationale & Clinical Findings

Urinalysis
(Hematuria)

Baseline & periodic monitoring;

increased vigilance at higher
doses.

Dose-related, transient hematuria observed at

high doses (≥70 mg of previous free acid form)
in early studies [1].

| Liver Enzymes (ALT, AST) | Baseline & periodic monitoring. | No clear increase vs. placebo in phase 2

RRMS trials [2]. Monitoring is a standard precaution for immunomodulatory drugs. | | Serum Uric Acid |

Consider baseline check. | High doses in early phase 1 trials were associated with lowered serum uric acid

levels [1]. | | Complete Blood Count (CBC) | Baseline & periodic monitoring. | No clear increase in

neutropenia or infections vs. placebo in phase 2 trials [2]. A similar drug (teriflunomide) can cause

neutropenia. |

Mechanisms of Action & Experimental Context

Understanding vidofludimus's mechanisms of action provides crucial context for its safety profile and

ongoing research.
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Vidofludimus calcium (IMU-838) has a dual mechanism of action [3]:

DHODH Inhibition: As a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), it
blocks the de novo synthesis of pyrimidines, which are essential for the rapid proliferation of activated

immune cells (lymphocytes). This provides an anti-inflammatory effect [1].
Nurr1 Activation: It also acts as an activator of the Nurr1 pathway, which is believed to provide direct

and indirect neuroprotective effects, a property that differentiates it from other DHODH inhibitors like
teriflunomide [3].

This distinct profile may explain its favorable safety and tolerability in clinical trials, with an adverse event

profile similar to placebo and without the elevated liver enzyme or neutropenia concerns associated with

teriflunomide [2] [3].

Key Considerations for Researchers

Dose Dependency: Laboratory abnormalities, particularly hematuria, appear to be dose-dependent
[1]. The clinical development program has since progressed with doses at or below 45 mg daily,

which have demonstrated a favorable safety profile [2] [4].
Ongoing Research: Vidofludimus is currently in Phase 3 clinical trials for relapsing multiple

sclerosis (the ENSURE program) [4]. The most comprehensive and final laboratory monitoring
guidelines will be established upon completion of these trials and any subsequent regulatory review.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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